Cas no 1281249-90-8 (ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate)

• Product Name: ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate
• CAS No: 1281249-90-8
• MF: C₁₄H₁₅NO₄S₂
• MW: 325.403201341629
• CID: 5311125
• PubChem ID: 49756408
• Update Time: 2025-11-02

ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• F6660-4554
• 1281249-90-8
• ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate
• Ethyl 3-amino-4-[(4-methylphenyl)sulfonyl]-2-thiophenecarboxylate

• Inchi： 1S/C14H15NO4S2/c1-3-19-14(16)13-12(15)11(8-20-13)21(17,18)10-6-4-9(2)5-7-10/h4-8H,3,15H2,1-2H3
• InChI Key： CYMHVEXOZPVEJH-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(S(C2=CC=C(C)C=C2)(=O)=O)C=1N

Computed Properties

• Exact Mass: 325.04425031g/mol
• Monoisotopic Mass: 325.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 549.9±50.0 °C(Predicted)
• pka: -0.96±0.18(Predicted)

Additional information on ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate

Ethyl 3-Amino-4-(4-Methylbenzenesulfonyl)Thiophene-2-Carboxylate (CAS 1281249-90-8): A Comprehensive Overview

Ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate (CAS 1281249-90-8) is a specialized organic compound with significant potential in pharmaceutical and material science applications. This thiophene-based derivative features a unique combination of functional groups, including an ethyl ester, amino group, and tosyl (p-toluenesulfonyl) moiety, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential utility in drug discovery programs.

The molecular structure of ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate contains several pharmacologically relevant features. The thiophene ring serves as an excellent bioisostere for phenyl groups in medicinal chemistry, while the sulfonyl group enhances molecular interactions through hydrogen bonding. Current trends in pharmaceutical research focus on such heterocyclic compounds as they often demonstrate improved bioavailability and target specificity compared to simpler aromatic systems.

In synthetic applications, CAS 1281249-90-8 serves as a valuable building block for constructing more complex molecular architectures. The presence of both electron-donating (amino) and electron-withdrawing (sulfonyl) groups on the thiophene ring creates interesting electronic properties that can be exploited in various chemical transformations. Recent publications highlight its use in the synthesis of potential kinase inhibitors and other biologically active molecules, aligning with current drug discovery trends targeting protein-protein interactions.

The compound's ethyl ester functionality provides additional synthetic flexibility, allowing for straightforward hydrolysis to carboxylic acids or transesterification reactions. This characteristic makes ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate particularly valuable in parallel synthesis and combinatorial chemistry approaches, which remain hot topics in modern pharmaceutical research and development.

From a material science perspective, the conjugated system of thiophene derivatives like CAS 1281249-90-8 shows promise in organic electronic applications. The growing interest in organic semiconductors for flexible electronics and photovoltaic devices has renewed attention on such compounds. Researchers are investigating how modifications to the tosyl group or amino substituent might tune the electronic properties for specific device applications.

Quality control of ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, particularly in pharmaceutical development where impurity profiles can significantly impact biological testing results. Current Good Manufacturing Practice (cGMP) standards are increasingly applied to such intermediates as the industry moves toward more regulated synthetic pathways.

Storage and handling recommendations for CAS 1281249-90-8 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions should be taken due to the compound's sulfonyl group and potential sensitivity to moisture. These considerations align with growing industry emphasis on laboratory safety and green chemistry principles.

The market for specialized thiophene derivatives like ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate has shown steady growth, driven by pharmaceutical and materials science applications. Custom synthesis providers and catalog suppliers have reported increasing demand for such building blocks, particularly from research institutions and drug discovery companies exploring novel heterocyclic scaffolds.

Recent patent literature reveals several applications of related thiophene-2-carboxylate derivatives in therapeutic areas including inflammation, oncology, and metabolic disorders. While CAS 1281249-90-8 itself may not be a final drug candidate, its structural features appear in numerous patented pharmacophores, demonstrating the compound's importance as a synthetic intermediate.

Environmental and regulatory aspects of ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate production and use are becoming increasingly important considerations. The pharmaceutical industry's focus on sustainable chemistry has led to improved synthetic routes for such intermediates, with emphasis on atom economy and reduced waste generation.

Future research directions for thiophene-based compounds like CAS 1281249-90-8 may explore their potential in emerging areas such as targeted drug delivery systems or as components in molecular electronics. The compound's modular structure allows for various modifications that could unlock new applications in these cutting-edge fields.

For researchers working with ethyl 3-amino-4-(4-methylbenzenesulfonyl)thiophene-2-carboxylate, proper characterization and documentation are essential. The compound's spectral data (NMR, IR, MS) should be thoroughly recorded and compared with literature values when available, as this practice has become standard in modern chemical research to ensure reproducibility.

In conclusion, CAS 1281249-90-8 represents an important class of heterocyclic building blocks with wide-ranging applications in medicinal chemistry and materials science. Its unique combination of functional groups offers numerous possibilities for chemical modification and biological evaluation, making it a valuable tool for researchers exploring new therapeutic agents and functional materials.